Cas no 182568-57-6 ([1,1'-Binaphthalene]-2,2'-diol,2,2'-dimethanesulfonate)

[1,1'-Binaphthalene]-2,2'-diol,2,2'-dimethanesulfonate is a chiral sulfonate derivative of 1,1'-bi-2-naphthol (BINOL), commonly utilized as an intermediate in asymmetric synthesis and catalysis. Its key advantages include high enantioselectivity in chiral transformations, stability under various reaction conditions, and versatility in forming metal complexes for catalytic applications. The dimethanesulfonate functionalization enhances its reactivity in nucleophilic substitution reactions, making it valuable for constructing stereochemically defined frameworks. This compound is particularly useful in pharmaceutical and fine chemical synthesis, where precise stereocontrol is critical. Its rigid binaphthyl backbone ensures consistent chiral induction, while the sulfonate groups provide additional handles for further derivatization.

[1,1'-Binaphthalene]-2,2'-diol,2,2'-dimethanesulfonate structure

182568-57-6 structure

Product Name:[1,1'-Binaphthalene]-2,2'-diol,2,2'-dimethanesulfonate

CAS No:182568-57-6

MF:C₂₂H₁₈O₆S₂

MW:442.504724025726

CID:113891

PubChem ID:24882435

Update Time:2025-06-09

[1,1'-Binaphthalene]-2,2'-diol,2,2'-dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

- [1,1'-Binaphthalene]-2,2'-diol,2,2'-dimethanesulfonate
- (±)-1,1'-Bi(2-naphthyl) dimethanesulfonate
- 1,1′-Bi-2-naphthyl diMethanesulfonate
- 1,1'-Bi-2-naphthyl dimethanesulfonate
- 871231-47-9
- (S)-(+)-1,1'-Bi-2-naphthyl dimethanesulfonate
- SCHEMBL1303983
- [1,1'-Binaphthalene]-2,2'-diyl dimethanesulfonate
- 1,1-Bi-2-naphthyl dimethanesulfonate
- J-011683
- AKOS015913562
- DTXSID30570584
- (S)-(+)-1,1'-Bi(2-naphthyl) dimethanesulfonate
- 1 1/'-BI-2-NAPHTHYL DIMETHANESULFONATE
- 182568-57-6
- [1-(2-methylsulfonyloxynaphthalen-1-yl)naphthalen-2-yl] methanesulfonate
- [1,1'-Binaphthalene]-2,2'-diol, 2,2'-dimethanesulfonate
- 1,1'-Bi-2-naphthyl dimethanesulfonate, 97%
- MFCD06798065
- (R)-(-)-1,1'-Bi-2-naphthyl dimethanesulfonate
- 1 1'-BI-2-NAPHTHYL DIMETHANESULFONATE&
- (R)-[1,1'-Binaphthalene]-2,2'-diyl dimethanesulfonate
- MDL： MFCD05865182
- Inchi： 1S/C22H18O6S2/c1-29(23,24)27-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)28-30(2,25)26/h3-14H,1-2H3
- InChI Key： JQEOOLQENOFUCF-UHFFFAOYSA-N
- SMILES： S(C)(=O)(=O)OC1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)OS(C)(=O)=O

Computed Properties

Exact Mass: 442.05400
Monoisotopic Mass: 442.05448064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 729
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.1
Topological Polar Surface Area: 104Å²

Experimental Properties

Color/Form: solid
Melting Point: 150-154 °C (lit.)
PSA: 103.50000
LogP: 6.49840
Solubility: Not determined
Sensitiveness: Air Sensitive

[1,1'-Binaphthalene]-2,2'-diol,2,2'-dimethanesulfonate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R36
Safety Term：S26

[1,1'-Binaphthalene]-2,2'-diol,2,2'-dimethanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H51087-1g	(±)-1,1'-Bi(2-naphthyl) dimethanesulfonate, 97%	182568-57-6	97%	1g	￥1935.00	2023-03-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H51087-5g	(±)-1,1'-Bi(2-naphthyl) dimethanesulfonate, 97%	182568-57-6	97%	5g	￥7852.00	2023-03-09